4-(3-Chloropropyl)-7-fluoro-4H-benzo[1,4]oxazin-3-one

• Molecular Formula: C11H11ClFNO2
• Molecular Weight: 243.66 g/mol
• IUPAC Name: 4-(3-chloropropyl)-7-fluoro-1,4-benzoxazin-3-one
• InChI: InChI=1S/C11H11ClFNO2/c12-4-1-5-14-9-3-2-8(13)6-10(9)16-7-11(14)15/h2-3,6H,1,4-5,7H2
• InChI Key: GJYKKQXZNYPZJA-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=C(O1)C=C(C=C2)F)CCCCl

Description

4-(3-Chloropropyl)-7-fluoro-4H-benzo[1,4]oxazin-3-one is a useful research compound. Its molecular formula is C11H11ClFNO2 and its molecular weight is 243.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

7-Fluoro-4H-benzo[1,4]oxazin-3-one (81MF763) (0.263 g, 1.57 mmol), Cs2CO3 (0.769 g, 2.36 mmol) and 3-chloro-1-iodopropane (0.354 g, 1.73 mmol) were mixed according to GP5 giving the crude title compound (0.40 g); 1H NMR (CDCl3) δ 7-01-6.91 (m, 1H), 6.79-6.73 (m, 2H), 4.60 (s, 2H), 4.08 (t, J=7.2 Hz, 2H), 3.62 (t, J=6.4 Hz, 2 H), 2.18-2.11 (m, 2H).

Synthesis routes and methods II

Procedure details

A reaction flask was charged with 6,7-difluoro-4H-benzo[1,4]oxazin-3-one (1.5 g, 8.1 mmol), 1-chloro-3-iodopropane (1.44 g, 8.1 mmol), and Cs2CO3 (4.0 g, 12.2 mmol) in MeCN (10 mL) and stirred at rt for 40 h. The reaction mixture was concentrated, water added, and the product extracted into EtOAc. The combined organic phases were dried over Na2SO4, filtered, and concentrated. The product was purified by flash column chromatography (SiO2; n-heptane/EtOAc 2:1) to give the title compound (1.88 g, 89%). 1H NMR (CDCl3) δ 6.99 (dd, J=8.0 Hz, J=5.6 Hz, 1H), 6.79-6.72 (m, 2H), 4.59 (s, 2H), 4.08 (t, J=7.2 Hz, 2H), 3.62 (t, J=6.0 Hz, 2H) 2.18-2.10 (m, 2H); 13C NMR (CDCl3) δ 163.9, 159.1 (d, J=244.1 Hz), 146.4 (d, J=11.9 Hz), 124.9 (d, J=3.0 Hz), 115.4 (d, J=9.6 Hz), 109.5 (d, J=22.7 Hz), 105.4 (d, J=26.2 Hz), 67.7, 42.4, 39.2, 30.1.